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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and polymerization of decyl methacrylate. The information is intended
to support research, development, and application activities in various scientific fields.

Core Properties of Decyl Methacrylate

Decyl methacrylate is an ester of methacrylic acid, recognized for its role as a monomer in the
synthesis of polymers.[1][2] Its long alkyl chain imparts hydrophobicity and flexibility to the
resulting polymers.[3]

The chemical formula and molecular weight are fundamental parameters for any chemical
compound, crucial for stoichiometric calculations in synthesis and for characterization.

e Molecular Formula: C14H2602[4][5][6][7]
e Molecular Weight: 226.35 g/mol [4][6][7]

The following table summarizes the key quantitative properties of decyl methacrylate,
providing a quick reference for experimental design and evaluation.
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Property Value Source
Molecular Formula C14H2602 (415116171
Molecular Weight 226.35 g/mol 416171
IUPAC Name decyl 2-methylprop-2-enoate [4]

CAS Number 3179-47-3 [4][6]
Density 0.882 g/cm? at 20 °C [1]
Boiling Point 263 °C [1]
Flash Point 100 °C [1]
Viscosity 3.14 mPa-s at 20 °C [1]
Appearance Clear, light tan liquid [1114]
Solubility in Water Insoluble [41[8]

Experimental Protocols

A detailed understanding of experimental procedures is critical for the replication and
innovation of chemical processes.

A common method for the synthesis of decyl methacrylate involves the esterification of
methacrylic acid with 1-decanol.[6]

Materials:

e Methacrylic acid (2.9 mmol, 250 mg)
e 1-decanol (5 ml)

 Sulfuric acid (catalytic amount)
 Silica gel for chromatography

o Hexane and Ethyl Acetate (for elution)
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Procedure:

To 5 ml of 1-decanol, add 250 mg of methacrylic acid.

Introduce a catalytic amount of sulfuric acid to the mixture.

Stir the solution at room temperature for 48 hours.

Upon completion of the reaction, purify the mixture using silica gel chromatography.

Elute the product using a gradient of Hexane/Ethyl Acetate, starting from 100% Hexane and
gradually moving to a 95:5 ratio.

The final product, decyl methacrylate, is obtained in quantitative yield.[6]

Decyl methacrylate is widely used as a monomer in the production of polymers and resins
due to its excellent polymerization properties.[2] It can be polymerized through various
methods, including free-radical polymerization, emulsion polymerization, and suspension
polymerization.[2] The resulting polymers exhibit high hardness, scratch resistance, and good
adhesion.[2]

Visualized Workflow: Synthesis of Decyl
Methacrylate

The following diagram illustrates the workflow for the synthesis of decyl methacrylate as
described in the experimental protocol.
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Caption: Workflow for the synthesis of decyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1582860?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. jamorin.com [jamorin.com]

e 2. nbinno.com [nbinno.com]

o 3. What is I-Decyl Methacrylate - Properties & Specifications [ascent-acrylate.com]

e 4. Decyl methacrylate | C14H2602 | CID 18510 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. GSRS [gsrs.ncats.nih.gov]

o 6. Decyl methacrylate synthesis - chemicalbook [chemicalbook.com]

o 7. Decyl methacrylate | lookchem [lookchem.com]

e 8. DECYL METHACRYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to Decyl Methacrylate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582860#decyl-methacrylate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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